molecular formula C16H16N2O B8747584 4,4'-Dimethylbenzil hydrazone

4,4'-Dimethylbenzil hydrazone

Cat. No.: B8747584
M. Wt: 252.31 g/mol
InChI Key: VHYVIHRQIHHMFV-UHFFFAOYSA-N
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Description

4,4'-Dimethylbenzil hydrazone is a useful research compound. Its molecular formula is C16H16N2O and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16N2O

Molecular Weight

252.31 g/mol

IUPAC Name

2-hydrazinylidene-1,2-bis(4-methylphenyl)ethanone

InChI

InChI=1S/C16H16N2O/c1-11-3-7-13(8-4-11)15(18-17)16(19)14-9-5-12(2)6-10-14/h3-10H,17H2,1-2H3

InChI Key

VHYVIHRQIHHMFV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=NN)C(=O)C2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a hot solution of 10 g 4,4'-dimethylbenzil in 20 ml of ethanol is added 2.1 g of hydrazine hydrate. After a few minutes at reflux, a solid begins to crystallize. Heating is continued for 10 min. and the solution cooled slowly to 0° C. The solid is filtered off and washed with cold ethanol. The product is recrystallized from ethanol. Yield 7.1 g. M.P. 137°-140°.
Quantity
10 g
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reactant
Reaction Step One
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2.1 g
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reactant
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Quantity
20 mL
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solvent
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